N-(3-chlorophenyl)-2-[3-(2-methylpropoxy)phenoxy]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[3-(2-methylpropoxy)phenoxy]acetamide
• InChI: InChI=1S/C18H20ClNO3/c1-13(2)11-22-16-7-4-8-17(10-16)23-12-18(21)20-15-6-3-5-14(19)9-15/h3-10,13H,11-12H2,1-2H3,(H,20,21)
• InChI Key: PQPJEOHDFCEVPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC(=CC=C1)OCC(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol
• CAS No.: 391230-66-3

Description

N-(3-chlorophenyl)-2-[3-(2-methylpropoxy)phenoxy]acetamide is a useful research compound. Its molecular formula is C18H20ClNO3 and its molecular weight is 333.81. The purity is usually 95%.
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Scientific Research Applications

Anticancer, Anti-inflammatory, and Analgesic Activities

A study focused on the development of new chemical entities highlighted the potential of synthesized 2-(substituted phenoxy)acetamide derivatives, including compounds similar to N-(3-chlorophenyl)-2-[3-(2-methylpropoxy)phenoxy]acetamide, as anticancer, anti-inflammatory, and analgesic agents. These derivatives, particularly those with halogens on the aromatic ring, demonstrated favorable activities against breast cancer (MCF-7), neuroblastoma (SK-N-SH), and in anti-inflammatory and analgesic models (Rani, Pal, Hegde, & Hashim, 2014).

Insecticidal Agents

Another research effort synthesized novel N-(4-chlorophenyl)-2-phenoxyacetamide derivatives to assess their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. These derivatives, including compounds structurally related to this compound, showed excellent insecticidal properties, offering potential applications in agricultural pest management (Rashid et al., 2021).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research into benzothiazolinone acetamide analogs, including molecules similar to this compound, explored their potential in photovoltaic applications due to good light harvesting efficiency and as ligands for protein interactions. This suggests broader applications in both renewable energy technologies and pharmaceutical development (Mary et al., 2020).

Synthesis and Chemical Characterization

Studies on the synthesis and characterization of related phenoxy acetamide derivatives provide insight into the chemical properties and potential applications of this compound. These include exploring the influence of solvents on the chlorination of the benzene ring and investigating the structures through spectroscopic techniques, laying the groundwork for further application-specific research (Wang et al., 2011).